Cas no 199274-78-7 (Tetradecanoic acid, 3-hydroxy-2-[(1-oxododecyl)oxy]propyl ester)

• Product Name: Tetradecanoic acid, 3-hydroxy-2-[(1-oxododecyl)oxy]propyl ester
• CAS No: 199274-78-7
• MF: C₂₉H₅₆O₅
• MW: 484.751950263977
• CID: 4762635
• PubChem ID: 85757541
• Update Time: 2024-11-07

Tetradecanoic acid, 3-hydroxy-2-[(1-oxododecyl)oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 3-hydroxy-2-[(1-oxododecyl)oxy]propyl ester
• 1-MYRISTIN-2-LAURIN
• (2-dodecanoyloxy-3-hydroxypropyl) tetradecanoate
• 199274-78-7
• PD117520
• 1-Myristoyl-2-Lauroyl-rac-glycerol

• Inchi： 1S/C29H56O5/c1-3-5-7-9-11-13-14-16-17-19-21-23-28(31)33-26-27(25-30)34-29(32)24-22-20-18-15-12-10-8-6-4-2/h27,30H,3-26H2,1-2H3
• InChI Key： YCDDROOKYSSFOV-UHFFFAOYSA-N
• SMILES： O(C(CO)COC(CCCCCCCCCCCCC)=O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 484.41277488g/mol
• Monoisotopic Mass: 484.41277488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols